Cas no 1804065-06-2 (1-Bromo-1-(3-bromo-5-hydroxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-bromo-5-hydroxyphenyl)propan-2-one
• CAS No: 1804065-06-2
• MF: C₉H₈Br₂O₂
• MW: 307.966621398926
• CID: 4975041
• Update Time: 2025-05-23

1-Bromo-1-(3-bromo-5-hydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-bromo-5-hydroxyphenyl)propan-2-one

• Inchi： 1S/C9H8Br2O2/c1-5(12)9(11)6-2-7(10)4-8(13)3-6/h2-4,9,13H,1H3
• InChI Key： NUMTWFYELXDXFF-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=C(C=1)O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-1-(3-bromo-5-hydroxyphenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(3-bromo-5-hydroxyphenyl)propan-2-one (CAS No. 1804065-06-2)

1-Bromo-1-(3-bromo-5-hydroxyphenyl)propan-2-one (CAS No. 1804065-06-2) is a specialized organic compound with a unique molecular structure, combining bromine substituents and a hydroxyl group on a phenyl ring. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for synthesizing more complex molecules. The presence of both bromine atoms and a hydroxyl group makes it a versatile intermediate for cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed reactions or Suzuki-Miyaura coupling.

In recent years, the demand for halogenated aromatic compounds like 1-Bromo-1-(3-bromo-5-hydroxyphenyl)propan-2-one has surged, driven by their applications in drug discovery and material science. Researchers often search for "synthetic routes for brominated ketones" or "applications of hydroxylphenyl derivatives," reflecting the compound's relevance in modern organic chemistry. Its structural features enable selective functionalization, a key advantage for designing targeted molecules in medicinal chemistry and crop protection agents.

The compound's CAS No. 1804065-06-2 is frequently queried in databases like SciFinder and Reaxys, highlighting its niche but growing importance. Analytical techniques such as NMR spectroscopy and HPLC purification are commonly employed to characterize its purity, a detail often sought by quality control professionals. Additionally, its stability under various conditions is a topic of interest for industrial-scale synthesis, aligning with searches for "handling brominated intermediates" or "storage of reactive ketones."

From an environmental perspective, the compound's biodegradability and ecological impact are emerging as hot topics. Queries like "green chemistry alternatives for brominated compounds" or "sustainable synthesis of aryl ketones" reflect shifting industry priorities. While 1-Bromo-1-(3-bromo-5-hydroxyphenyl)propan-2-one itself is not classified as hazardous, its responsible use aligns with global trends toward safer chemical processes and reduced halogen waste.

In summary, 1-Bromo-1-(3-bromo-5-hydroxyphenyl)propan-2-one (CAS No. 1804065-06-2) represents a valuable tool for researchers exploring advanced organic synthesis. Its dual functionality and compatibility with modern catalytic methods position it as a key player in the development of next-generation bioactive molecules and functional materials.